Cas no 50373-50-7 (Benzeneethanol, b-methyl-, 1-acetate, (bS)-)

Benzeneethanol, b-methyl-, 1-acetate, (bS)- structure
50373-50-7 structure
Product Name:Benzeneethanol, b-methyl-, 1-acetate, (bS)-
CAS No:50373-50-7
MF:C11H14O2
MW:178.227663516998
CID:371201
PubChem ID:10261650
Update Time:2025-04-19

Benzeneethanol, b-methyl-, 1-acetate, (bS)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, b-methyl-, 1-acetate, (bS)-
    • (S)-beta-methylphenethyl acetate
    • (2S)-2-phenylpropyl acetate
    • SCHEMBL13034101
    • EINECS 256-558-2
    • NS00088694
    • DTXSID301260462
    • 50373-50-7
    • Benzeneethanol, beta-methyl-, 1-acetate, (betaS)-
    • Inchi: 1S/C11H14O2/c1-9(8-13-10(2)12)11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3/t9-/m1/s1
    • InChI Key: RVPTTWAAIKMYAH-SECBINFHSA-N
    • SMILES: O(C(C)=O)C[C@@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 178.09938
  • Monoisotopic Mass: 178.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.013
  • Boiling Point: 239.983°C at 760 mmHg
  • Flash Point: 99.06°C
  • Refractive Index: 1.497
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